5-(Difluoromethyl)-3-fluoropyridin-2-amine
Overview
Description
“5-(Difluoromethyl)-3-fluoropyridin-2-amine” is a chemical compound that belongs to the class of organic compounds known as pyridines and derivatives. Pyridines are compounds containing a pyridine ring, which is a six-membered aromatic heterocycle with one nitrogen atom replacing a carbon atom .
Molecular Structure Analysis
The molecular structure of “5-(Difluoromethyl)-3-fluoropyridin-2-amine” would consist of a pyridine ring substituted with a difluoromethyl group at the 5-position, a fluorine atom at the 3-position, and an amine group at the 2-position .Scientific Research Applications
Synthesis and Chemical Properties
- Transamination Processes : A study demonstrated the transamination of 5-fluoro-4-trifluoromethylthiazoles with primary aromatic and heteroaromatic amines to yield 5-amino-4-trifluoromethylthiazoles, indicating the utility of these compounds in synthesizing amino-substituted heterocycles (Burger, Höß, & Geith, 1990).
- Chemoselective Amination : The chemoselective amination of 5-bromo-2-chloro-3-fluoropyridine demonstrates the precise functionalization of pyridines, highlighting the importance of such compounds in selective synthesis strategies (Stroup, Szklennik, Forster, & Serrano-Wu, 2007).
Applications in Herbicide Development
- Herbicide Synthesis : A novel approach for synthesizing fluoropicolinate herbicides through cascade cyclization of fluoroalkyl alkynylimines with primary amines was reported, where derivatives of 5-fluoropyridines played a critical role. This method facilitated the creation of herbicides with previously inaccessible structural features (Johnson, Renga, Galliford, Whiteker, & Giampietro, 2015).
Coordination and Interaction Studies
- Coordinative Properties of Fluorinated Solvents : Research on the coordinative properties of highly fluorinated solvents with amino and ether groups revealed insights into their interactions with inorganic monocations. This study provides a basis for understanding the chemical behavior of fluorinated compounds in various applications (Boswell, Lugert, Rábai, Amin, & Bühlmann, 2005).
Fluorination Techniques
- Intramolecular Aminofluorination : The development of mild intramolecular fluoro-cyclisation reactions for benzylic alcohols and amines showcased the synthesis of fluorinated heterocycles, demonstrating the versatility of fluorine-containing compounds in organic synthesis (Parmar & Rueping, 2014).
Future Directions
properties
IUPAC Name |
5-(difluoromethyl)-3-fluoropyridin-2-amine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5F3N2/c7-4-1-3(5(8)9)2-11-6(4)10/h1-2,5H,(H2,10,11) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WAPZKJSTNLCVQG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC(=C1F)N)C(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5F3N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
162.11 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(Difluoromethyl)-3-fluoropyridin-2-amine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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